Cas no 6461-77-4 (Benzene-1,4-disulfonyl Dichloride)

• Product Name: Benzene-1,4-disulfonyl Dichloride
• CAS No: 6461-77-4
• MF: C₆H₄Cl₂O₄S₂
• MW: 275.129557609558
• CID: 499750
• PubChem ID: 21255763
• Update Time: 2025-10-22

Benzene-1,4-disulfonyl Dichloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonyldichloride
• benzene-1,4-disulfonyl chloride
• 1,4-Benzenedisulfonyl chloride
• p-Benzenedisulfonylchloride (6CI,7CI,8CI)
• p-Bis(chlorosulfonyl)benzene
• 6461-77-4
• SCHEMBL651902
• benzene-1,4-disulfonyl dichloride
• 30996-25-9
• AKOS015850651
• DCCKKXXKYBHGCC-UHFFFAOYSA-N
• benzene-1,4-disulfonyldichloride
• EN300-151352
• DTXSID30611688
• 1,4-BENZENEDISULFONYL DICHLORIDE
• Benzene-1,4-disulfonyl Dichloride

• Inchi： 1S/C6H4Cl2O4S2/c7-13(9,10)5-1-2-6(4-3-5)14(8,11)12/h1-4H
• InChI Key： DCCKKXXKYBHGCC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.89292
• Monoisotopic Mass: 273.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85A^2

Experimental Properties

• Density: 1.691
• Boiling Point: 375.549 °C at 760 mmHg
• Flash Point: 180.926 °C
• PSA: 68.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzene-1,4-disulfonyl Dichloride

Benzene-1,4-disulfonyl Dichloride (CAS No. 6461-77-4): Properties, Applications, and Market Insights

Benzene-1,4-disulfonyl dichloride (CAS No. 6461-77-4) is a specialized organic compound widely used in chemical synthesis and industrial applications. Known for its reactive sulfonyl chloride groups, this compound serves as a versatile building block in the production of polymers, pharmaceuticals, and agrochemicals. With the increasing demand for high-performance materials and sustainable chemistry solutions, benzene-1,4-disulfonyl dichloride has gained significant attention in research and industrial sectors.

The molecular structure of benzene-1,4-disulfonyl dichloride consists of a benzene ring substituted with two sulfonyl chloride groups at the para positions. This arrangement provides excellent reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its applications in creating sulfonamide derivatives, which are crucial in drug development and material science. The compound's stability under controlled conditions further enhances its utility in laboratory and industrial settings.

One of the key applications of benzene-1,4-disulfonyl dichloride is in the synthesis of advanced polymers. Its ability to form cross-linked structures makes it ideal for producing high-strength resins and coatings. Industries such as automotive, aerospace, and electronics benefit from these materials due to their durability and resistance to environmental factors. Additionally, the compound's role in developing ion-exchange resins has sparked interest in water purification and energy storage technologies.

In the pharmaceutical sector, benzene-1,4-disulfonyl dichloride is utilized to synthesize active pharmaceutical ingredients (APIs) with sulfonamide functionalities. These APIs are integral to antibiotics, diuretics, and anticonvulsants. With the growing focus on personalized medicine and novel drug formulations, the demand for high-purity sulfonyl chloride intermediates like this compound is expected to rise. Researchers are also investigating its potential in targeted drug delivery systems.

From an environmental perspective, the use of benzene-1,4-disulfonyl dichloride aligns with the principles of green chemistry. Its high reactivity reduces the need for excessive reagents, minimizing waste generation. Companies are increasingly adopting sustainable practices, and this compound's efficiency in synthesis processes supports eco-friendly manufacturing. Innovations in catalytic methods further enhance its applicability in cleaner production techniques.

The global market for benzene-1,4-disulfonyl dichloride is influenced by trends in specialty chemicals and advanced materials. Regions such as North America, Europe, and Asia-Pacific are major consumers due to their robust pharmaceutical and polymer industries. Market analysts project steady growth, driven by R&D investments and the expansion of end-use applications. Suppliers are focusing on quality control and regulatory compliance to meet industry standards.

Handling benzene-1,4-disulfonyl dichloride requires adherence to safety protocols, including proper ventilation and personal protective equipment (PPE). While it is not classified under restricted categories, its reactive nature necessitates careful storage and transportation. Manufacturers provide detailed technical data sheets to ensure safe usage in laboratories and production facilities.

In conclusion, benzene-1,4-disulfonyl dichloride (CAS No. 6461-77-4) is a critical intermediate in modern chemistry, with applications spanning pharmaceuticals, polymers, and environmental technologies. Its unique properties and versatility make it a valuable asset in both academic research and industrial processes. As innovation continues to drive demand, this compound will remain at the forefront of chemical advancements.